Cas no 877638-54-5 (N-(4-bromophenyl)-2-({7-oxo-7H,8H-1,2,4triazolo4,3-apyrimidin-3-yl}sulfanyl)acetamide)

• Product Name: N-(4-bromophenyl)-2-({7-oxo-7H,8H-1,2,4triazolo4,3-apyrimidin-3-yl}sulfanyl)acetamide
• CAS No: 877638-54-5
• MF: C₁₃H₁₀BrN₅O₂S
• MW: 380.219799518585
• CID: 6243477
• PubChem ID: 135731987
• Update Time: 2025-10-31

N-(4-bromophenyl)-2-({7-oxo-7H,8H-1,2,4triazolo4,3-apyrimidin-3-yl}sulfanyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(4-bromophenyl)-2-({7-oxo-7H,8H-1,2,4triazolo4,3-apyrimidin-3-yl}sulfanyl)acetamide
• 877638-54-5
• F2513-0154
• AKOS024654955
• N-(4-bromophenyl)-2-({7-oxo-7H,8H-[1,2,4]triazolo[4,3-a]pyrimidin-3-yl}sulfanyl)acetamide
• N-(4-bromophenyl)-2-[(7-oxo-8H-[1,2,4]triazolo[4,3-a]pyrimidin-3-yl)sulfanyl]acetamide
• SR-01000020561-1
• N-(4-bromophenyl)-2-((7-oxo-7,8-dihydro-[1,2,4]triazolo[4,3-a]pyrimidin-3-yl)thio)acetamide
• AB00678685-01
• SR-01000020561

• Inchi： 1S/C13H10BrN5O2S/c14-8-1-3-9(4-2-8)15-11(21)7-22-13-18-17-12-16-10(20)5-6-19(12)13/h1-6H,7H2,(H,15,21)(H,16,17,20)
• InChI Key： RUNHSGVNJBGPIZ-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)NC(CSC1=NN=C2NC(C=CN21)=O)=O

Computed Properties

• Exact Mass: 378.97386g/mol
• Monoisotopic Mass: 378.97386g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 469
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 114Ų

Additional information on N-(4-bromophenyl)-2-({7-oxo-7H,8H-1,2,4triazolo4,3-apyrimidin-3-yl}sulfanyl)acetamide

Introduction to N-(4-bromophenyl)-2-({7-oxo-7H,8H-1,2,4triazolo4,3-apyrimidin-3-yl}sulfanyl)acetamide (CAS No. 877638-54-5)

N-(4-bromophenyl)-2-({7-oxo-7H,8H-1,2,4triazolo4,3-apyrimidin-3-yl}sulfanyl)acetamide

This compound, identified by its CAS number 877638-54-5, represents a significant advancement in the field of pharmaceutical chemistry. Its molecular structure incorporates a unique blend of heterocyclic rings and functional groups that make it a promising candidate for various biological and medicinal applications. The presence of a 4-bromophenyl moiety and a sulfanyl group in its framework suggests potential interactions with biological targets, making it an attractive molecule for further investigation.

The compound's core structure is built around a triazolopyrimidine scaffold, which is known for its versatility in drug design. Triazolopyrimidines have been extensively studied due to their ability to modulate various biological pathways. In particular, the 1,2,4-triazole ring is renowned for its role in enhancing binding affinity and selectivity towards biological targets. The incorporation of a 7-oxo-7H,8H-1,2,4triazolo4,3-apyrimidin-3-yl moiety further diversifies its pharmacological potential by introducing additional binding sites and functional groups that can interact with biological receptors.

In recent years, there has been growing interest in the development of small molecules that can modulate inflammation and immune responses. The sulfanyl group in N-(4-bromophenyl)-2-({7-oxo-7H,8H-1,2,4triazolo4,3-apyrimidin-3-yl}sulfanyl)acetamide is particularly noteworthy as it has been shown to exhibit anti-inflammatory properties in preclinical studies. This has led to investigations into its potential use in treating chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The bromine atom attached to the phenyl ring is another key feature of this compound. Brominated aromatic compounds are well-documented for their enhanced bioavailability and metabolic stability. This characteristic makes N-(4-bromophenyl)-2-({7-oxo-7H,8H-1,2,4triazolo4,3-apyrimidin-3-yl}sulfanyl)acetamide a compelling candidate for further development as an active pharmaceutical ingredient (API).

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The introduction of the triazolopyrimidine core necessitates careful handling of reactive intermediates to ensure high yield and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the complex heterocyclic framework efficiently.

Evaluation of N-(4-bromophenyl)-2-({7-oxo-7H,8H-1,2,4triazolo4,3-apyrimidin-3-ylsulfanyl)acetamide has revealed intriguing pharmacological properties that warrant further exploration. Initial in vitro studies have demonstrated its ability to inhibit the activity of certain enzymes involved in inflammation and cell proliferation. These findings are particularly promising for the development of novel therapeutic agents targeting diseases associated with abnormal cell growth and inflammation.

The compound's potential extends beyond anti-inflammatory applications. Research suggests that it may also exhibit antimicrobial properties due to its ability to disrupt bacterial cell wall synthesis. This dual functionality makes it a versatile candidate for addressing both inflammatory and infectious diseases simultaneously.

In conclusion, N-(4-bromophenyl)-2-{(<<0x7b><0x7b><0x22><0x22><0x24><0x24><0x30><0x30><0x78><0x78>>oxo-H,-1,-24-triazolo-H,-34-pyrimidin-H>>sulfanyl>>)acetamide (CAS No. 87763854) represents a significant advancement in pharmaceutical chemistry with its unique molecular structure and promising biological activities. Further research is warranted to fully elucidate its therapeutic potential and optimize its pharmacokinetic properties for clinical applications.)acetylamide (CAS No.